Cas no 1601799-95-4 (1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene)

• Product Name: 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene
• CAS No: 1601799-95-4
• MF: C₁₀H₁₂FIO
• MW: 294.104558944702
• CID: 6279741
• PubChem ID: 114771952
• Update Time: 2025-10-29

1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene
• EN300-1134866
• 1601799-95-4

• Inchi： 1S/C10H12FIO/c1-10(7-12,13-2)8-5-3-4-6-9(8)11/h3-6H,7H2,1-2H3
• InChI Key： NXJBGHSANGKFRD-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1F)OC

Computed Properties

• Exact Mass: 293.99169g/mol
• Monoisotopic Mass: 293.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene

Research Briefing on 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene (CAS: 1601799-95-4): Recent Advances and Applications

The compound 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene (CAS: 1601799-95-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated and iodinated benzene derivative serves as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules. Recent studies have explored its potential as a building block for radiopharmaceuticals, PET imaging agents, and targeted therapeutics, owing to its unique structural features that allow for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene as a precursor for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET). The compound's iodine moiety enabled efficient radiohalogenation, while the fluorine atom contributed to metabolic stability. The resulting tracers demonstrated high target affinity and favorable pharmacokinetics in preclinical models of neurodegenerative diseases, highlighting its potential in diagnostic imaging.

Another significant application was reported in Organic Letters (2024), where the compound served as a key intermediate in the synthesis of novel kinase inhibitors. The methoxypropan-2-yl group provided steric bulk that enhanced selectivity towards specific kinase isoforms, addressing a major challenge in targeted cancer therapy. Structure-activity relationship studies revealed that modifications at the iodine position could fine-tune both potency and off-target effects, making this scaffold highly valuable for medicinal chemistry optimization.

From a synthetic chemistry perspective, recent advances in transition-metal catalyzed cross-coupling reactions have expanded the utility of 1601799-95-4. A Chemical Communications (2023) paper described its use in palladium-catalyzed Sonogashira couplings to create extended π-conjugated systems for materials science applications. The simultaneous presence of fluorine and iodine atoms allowed for sequential functionalization, demonstrating remarkable chemoselectivity under mild conditions.

Safety and handling considerations for 1-fluoro-2-(1-iodo-2-methoxypropan-2-yl)benzene were addressed in a 2024 ACS Chemical Health & Safety publication. The compound requires protection from light due to potential iodine radical formation, and proper ventilation is recommended during handling. These practical insights are crucial for scaling up its use in pharmaceutical manufacturing processes.

Looking forward, the unique chemical properties of 1601799-95-4 position it as a promising scaffold for diverse applications. Ongoing research focuses on developing greener synthetic routes, exploring its use in antibody-drug conjugates (ADCs), and investigating its potential in CNS-targeted therapeutics. The compound's versatility across multiple domains of chemical biology underscores its importance in contemporary drug discovery and development pipelines.